ethyl 3-(2-aminoethyl)benzoate hydrochloride
Overview
Description
Ethyl 3-(2-aminoethyl)benzoate hydrochloride, also known as ethyl 2-aminoethyl benzoate hydrochloride, is an organic compound with a molecular formula of C10H13ClNO2. It is a colorless, crystalline solid that is soluble in water and organic solvents. It is used in a variety of scientific applications, including as a reagent in organic synthesis, as a pharmaceutical intermediate, and as a research tool in biochemistry and physiology.
Mechanism of Action
Ethyl 3-(2-aminoethyl 3-(2-aminoethyl)benzoate hydrochloride)benzoate hydrochloride is believed to act as an agonist of the G protein-coupled receptor GPR55, which is involved in the regulation of cell proliferation, migration, and differentiation. This agonism of GPR55 is thought to be responsible for the biochemical and physiological effects of ethyl 3-(2-aminoethyl)benzoate hydrochloride 3-(2-aminoethyl 3-(2-aminoethyl)benzoate hydrochloride)benzoate hydrochloride.
Biochemical and Physiological Effects
Ethyl 3-(2-aminoethyl 3-(2-aminoethyl)benzoate hydrochloride)benzoate hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to modulate intracellular calcium levels, inhibit the release of inflammatory mediators, and modulate the activity of the enzyme acetylcholinesterase. It has also been shown to reduce inflammation, reduce oxidative stress, and protect against neuronal damage.
Advantages and Limitations for Lab Experiments
The use of ethyl 3-(2-aminoethyl)benzoate hydrochloride 3-(2-aminoethyl 3-(2-aminoethyl)benzoate hydrochloride)benzoate hydrochloride in laboratory experiments offers a number of advantages. It is relatively inexpensive, easy to synthesize, and can be stored in aqueous solutions for long periods of time. It is also non-toxic, making it a safe choice for laboratory experiments. However, it is important to note that the compound can be unstable in the presence of light and heat, and can degrade rapidly in the presence of alkaline solutions.
Future Directions
The potential future directions for ethyl 3-(2-aminoethyl)benzoate hydrochloride 3-(2-aminoethyl 3-(2-aminoethyl)benzoate hydrochloride)benzoate hydrochloride are numerous. It could be used to develop new drugs and therapies for a variety of diseases and conditions, such as neurodegenerative diseases, cancer, and inflammation. It could also be used to develop new research tools for biochemistry and physiology, as well as to study the structure and function of proteins. Additionally, it could be used to develop new organic synthesis reagents, as well as new pharmaceutical intermediates.
Synthesis Methods
Ethyl 3-(2-aminoethyl 3-(2-aminoethyl)benzoate hydrochloride)benzoate hydrochloride can be synthesized in two steps. The first step involves the reaction of ethyl 3-(2-aminoethyl)benzoate hydrochloride benzoate, ammonia, and hydrochloric acid. The second step involves the reaction of ethyl 3-(2-aminoethyl)benzoate hydrochloride 2-aminoethyl 3-(2-aminoethyl)benzoate hydrochloride benzoate with hydrochloric acid. The overall reaction is as follows:
C6H5CO2C2H5 + NH3 + HCl → C10H13ClNO2
C10H13NO2 + HCl → C10H13ClNO2
Scientific Research Applications
Ethyl 3-(2-aminoethyl 3-(2-aminoethyl)benzoate hydrochloride)benzoate hydrochloride is used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, for the preparation of pharmaceutical intermediates, and as a research tool in biochemistry and physiology. It has also been used as a tool to study the structure and function of proteins, as well as in the development of new drugs and therapies.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 3-(2-aminoethyl)benzoate hydrochloride involves the reaction of 3-(2-aminoethyl)benzoic acid with ethyl chloroformate in the presence of a base to form ethyl 3-(2-aminoethyl)benzoate, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-(2-aminoethyl)benzoic acid", "Ethyl chloroformate", "Base (e.g. triethylamine)", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 3-(2-aminoethyl)benzoic acid in a suitable solvent (e.g. dichloromethane) and add a base (e.g. triethylamine) to the solution.", "Step 2: Slowly add ethyl chloroformate to the solution while stirring at a low temperature (e.g. 0-5°C).", "Step 3: Allow the reaction mixture to warm to room temperature and stir for several hours.", "Step 4: Extract the product with a suitable solvent (e.g. ethyl acetate) and dry over anhydrous magnesium sulfate.", "Step 5: Concentrate the product under reduced pressure to obtain ethyl 3-(2-aminoethyl)benzoate as a white solid.", "Step 6: Dissolve ethyl 3-(2-aminoethyl)benzoate in a suitable solvent (e.g. ethanol) and add hydrochloric acid to the solution.", "Step 7: Concentrate the solution under reduced pressure to obtain ethyl 3-(2-aminoethyl)benzoate hydrochloride as a white solid." ] } | |
CAS RN |
69732-18-9 |
Product Name |
ethyl 3-(2-aminoethyl)benzoate hydrochloride |
Molecular Formula |
C11H16ClNO2 |
Molecular Weight |
229.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
